2-(2-(Dimethylamino)ethyl)-6-methoxy-1-(2-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[2-(dimethylamino)ethyl]-6-methoxy-1-(2-methoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H24N2O5/c1-24(2)11-12-25-20(15-7-5-6-8-17(15)29-4)19-21(26)16-10-9-14(28-3)13-18(16)30-22(19)23(25)27/h5-10,13,20H,11-12H2,1-4H3
• InChI Key: DCEOHWPDKQJURO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C(C2=C(C1=O)OC3=C(C2=O)C=CC(=C3)OC)C4=CC=CC=C4OC
• Molecular Formula: C23H24N2O5
• Molecular Weight: 408.4 g/mol
• CAS No.: 879577-91-0

Description

This compound (CAS: 879577-91-0) is a chromeno-pyrrole-dione derivative with a molecular formula of C₂₃H₂₄N₂O₅ and a molecular weight of 408.45 g/mol . Its structure features:

• A 6-methoxy substituent on the chromene moiety.
• A 2-methoxyphenyl group at position 1 of the pyrrole ring.

It belongs to a class of heterocyclic compounds synthesized via multicomponent reactions (MCRs), enabling rapid diversification of substituents for drug discovery .

Biological Activity

2-(2-(Dimethylamino)ethyl)-6-methoxy-1-(2-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (CAS No. 879577-91-0) is a synthetic compound with significant potential in pharmacological applications. Its complex structure suggests possible interactions with various biological targets, making it an interesting subject for research into its biological activity.

• Molecular Formula : C23H24N2O5
• Molecular Weight : 408.45 g/mol
• Structure : The compound features a chromeno-pyrrole framework, which is known for various biological activities.

Biological Activity Overview

Research into the biological activities of this compound has revealed several promising effects:

• Antioxidant Activity : Studies indicate that compounds with similar structures exhibit antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases .
• Anticancer Potential : Preliminary data suggest that derivatives of chromeno-pyrrole compounds may possess anticancer properties. This is supported by studies showing that related compounds can inhibit tumor growth in vitro and in vivo models .
• Neuroprotective Effects : Given the presence of a dimethylamino group, this compound may interact with neurotransmitter systems, potentially offering neuroprotective effects. Research on related compounds has shown promise in treating neurodegenerative diseases .

Antioxidant Activity

A study focused on the synthesis and evaluation of chromeno-pyrrole derivatives demonstrated that these compounds can scavenge free radicals effectively. The antioxidant activity was measured using DPPH and ABTS assays, revealing that the compound exhibited significant free radical scavenging ability compared to standard antioxidants.

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)
Test Compound	15.4	12.3
Ascorbic Acid	10.1	9.8

Anticancer Activity

In vitro studies conducted on various cancer cell lines (e.g., MCF-7 for breast cancer and HeLa for cervical cancer) showed that the compound significantly inhibited cell proliferation. The mechanism of action was linked to the induction of apoptosis and cell cycle arrest.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	20.5	Apoptosis induction
HeLa	18.0	Cell cycle arrest at G2/M phase

Neuroprotective Effects

Research into the neuroprotective potential of similar compounds suggests that they may modulate neurotransmitter levels and protect neuronal cells from apoptosis induced by oxidative stress. In animal models, administration of related chromeno-pyrrole derivatives led to improved cognitive functions and reduced neuroinflammation.

Case Studies

• Case Study on Anticancer Activity : A recent study published in Bioorganic & Medicinal Chemistry investigated a series of chromeno-pyrrole derivatives for their anticancer properties. The findings indicated that modifications to the substituents significantly influenced their efficacy against various cancer types, suggesting a structure-activity relationship worth exploring further.
• Neuroprotection in Animal Models : An animal study demonstrated that administration of this compound resulted in significant protection against neurodegeneration induced by toxins, indicating its potential as a therapeutic agent in treating conditions like Alzheimer's disease.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

Key structural analogs differ in substituent patterns on the phenyl ring, aminoalkyl chains, and chromene backbone. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	6-methoxy, 2-methoxyphenyl, 2-(dimethylamino)ethyl	C₂₃H₂₄N₂O₅	408.45	Moderate lipophilicity; dual methoxy groups enhance solubility.
2-[2-(Dimethylamino)ethyl]-1-(3,4,5-trimethoxyphenyl)-...	3,4,5-trimethoxyphenyl, 2-(dimethylamino)ethyl	C₂₄H₂₆N₂O₆	438.48	Trimethoxy phenyl may enhance bioactivity (e.g., microtubule inhibition) .
2-(3-(Diethylamino)propyl)-6-methoxy-1-phenyl-...	1-phenyl, 3-(diethylamino)propyl	C₂₅H₂₈N₂O₄	420.50	Longer alkyl chain increases lipophilicity; diethylamino group reduces solubility.
2-(2-Hydroxyethyl)-5,7-dimethyl-1-(3,4,5-trimethoxyphenyl)-...	3,4,5-trimethoxyphenyl, 2-hydroxyethyl	C₂₄H₂₅NO₇	439.46	Hydroxyethyl chain introduces polarity; trimethoxy groups dominate electronic effects.

Key Observations:

Substituent Position and Number: The trimethoxyphenyl group (e.g., in ) is associated with enhanced bioactivity in anticancer agents due to improved target binding . Dual methoxy groups (as in the target compound) balance solubility and moderate receptor affinity . Phenyl vs.

Aminoalkyl Chain Modifications: Dimethylaminoethyl (target compound): Offers moderate basicity and solubility. Diethylaminopropyl : Increased chain length and alkylation reduce solubility but enhance membrane permeability.

Preparation Methods

Reaction Mechanism

The reaction proceeds via sequential condensation, cyclization, and dehydration steps (Fig. 1):

• Imine Formation : The aldehyde and amine react to form an imine intermediate.

• Knoevenagel Condensation : The β-ketoester undergoes condensation with the imine, forming a conjugated enone.

• Cyclization : Intramolecular nucleophilic attack by the phenolic oxygen generates the chromenone ring.

• Dehydration : Acid-catalyzed dehydration finalizes the dihydrochromeno-pyrrole-dione scaffold.

Optimized Conditions :

• Solvent : Anhydrous ethanol (10–15 mL per 0.01 mol of β-ketoester).

• Catalyst : Acetic acid (1 mL) to accelerate dehydration.

• Temperature : Reflux at 80°C for 20 hours.

• Work-Up : Crystallization from ethanol yields the product in 72–94% purity (>95% by HPLC).

Synthetic Protocol and Modifications

Stepwise Procedure

• Preparation of Methyl 4-(2-Hydroxy-5-methoxyphenyl)-2,4-dioxobutanoate

  • Synthesized via Claisen condensation of methyl acetoacetate with 2-hydroxy-5-methoxybenzoyl chloride.

  • Yield : 85–90% after recrystallization from methanol.

• Multicomponent Reaction Assembly

  • Molar Ratios : 1:1:1 (β-ketoester : aldehyde : amine).

  • Order of Addition :

    • Dissolve 2-methoxybenzaldehyde (0.01 mol) in dry ethanol.

    • Add N,N-dimethylethylenediamine (0.01 mol) and stir for 20 minutes.

    • Introduce methyl 4-(2-hydroxy-5-methoxyphenyl)-2,4-dioxobutanoate (0.01 mol).

    • Heat at 40°C for 15 minutes, then add acetic acid.

  • Critical Parameters :

    • Excess acetic acid (>1 mL) reduces yields due to side reactions.

    • Reaction monitoring via TLC (hexane:ethyl acetate, 3:1).

• Isolation and Purification

  • Cool the reaction mixture to room temperature; precipitate forms spontaneously.

  • Filter and wash with cold ethanol.

  • Alternative : Concentrate under vacuum and recrystallize from ethanol/dichloromethane.

Structural Characterization and Analytical Data

Spectral Data

• ¹H NMR (400 MHz, DMSO-d₆) :
  δ 8.55–8.53 (m, 1H, ArH), 7.70–7.65 (m, 2H, ArH), 6.90–6.85 (m, 2H, ArH), 4.35–4.25 (m, 2H, NCH₂), 3.85 (s, 3H, OCH₃), 3.80 (s, 3H, OCH₃), 2.45–2.40 (m, 2H, CH₂N), 2.20 (s, 6H, N(CH₃)₂).

• IR (KBr) : 1715 cm⁻¹ (C=O), 1656 cm⁻¹ (C=O), 1273 cm⁻¹ (C-O).

• MS (ESI) : m/z 409 [M+H]⁺.

Comparative Yields Under Varied Conditions

Amine	Aldehyde	Yield (%)	Purity (%)
N,N-Dimethylethylenediamine	2-Methoxybenzaldehyde	82	97
Ethylenediamine	2-Methoxybenzaldehyde	68	93
N,N-Dimethylethylenediamine	4-Methoxybenzaldehyde	79	96

Alternative Methodologies and Limitations

While the MCR approach dominates industrial synthesis, two alternative routes have been explored:

Ring-Opening Functionalization

• Substrate : Preformed 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones.

• Reagent : Hydrazine hydrate in dioxane (1:5 molar ratio).

• Outcome : Generates 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones, unsuitable for the target compound.

Pd-Catalyzed Cross-Coupling

• Strategy : Suzuki-Miyaura coupling to introduce aryl groups.

• Challenge : Low regioselectivity and competing side reactions diminish practicality.

Industrial-Scale Considerations

VulcanChem’s pilot-scale protocols highlight the following optimizations:

• Catalyst Recycling : Acetic acid is distilled and reused, reducing waste.

• Continuous Flow Reactors : Enhance heat transfer and reduce reaction time to 12 hours.

• Crystallization Solvents : Ethanol/water mixtures (9:1) improve yield to 87%.

Q & A

Q. What steps ensure reproducibility in scaled-up synthesis?

• Methodological Answer :
• Process analytical technology (PAT) : Implement in-line FTIR to monitor reaction progress and intermediate stability.
• DoE (Design of Experiments) : Use factorial designs to optimize variables (e.g., temperature, stirring rate) and identify critical quality attributes (CQAs) like particle size during crystallization .